1H-Perimidin-2-amine, monohydrochloride
Overview
Description
1H-Perimidin-2-amine, monohydrochloride is a chemical compound with the molecular formula C11H10ClN3 . It has a molecular weight of 219.67 g/mol .
Synthesis Analysis
Perimidines are synthesized through various methods. The most common method involves the condensation reaction of 1,8-diaminonaphthalene with a carbonyl group . Other methods include the use of microwave radiation, ultrasound, and grinding with different catalysts such as ionic liquids, acid, metal, and nanocatalyst .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H9N3.ClH/c12-11-13-8-5-1-3-7-4-2-6-9(14-11)10(7)8;/h1-6H,(H3,12,13,14);1H .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, perimidines in general have been found to interact molecularly with different proteins and form complexes with metals .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 219.67 g/mol .Scientific Research Applications
1H-Perimidin-2-amine, monohydrochloride has been used in a variety of scientific research applications. It has been used in neuroscience research to study the effects of neurotransmitters, such as serotonin and dopamine, on behavior. It has also been used in drug discovery research to study the effects of novel compounds on biological systems. In addition, this compound has been used in biochemistry research to study the effects of small molecules on enzyme activity and protein-ligand interactions.
Mechanism of Action
Target of Action
2-Aminoperimidine hydrochloride, also known as 1H-perimidin-2-amine hydrochloride or 1H-Perimidin-2-amine, monohydrochloride, is a compound that has been found to have significant activity against certain organisms. The primary targets of this compound are the causative organisms of sleeping sickness, Trypanosoma brucei rhodesiense , and malaria, Plasmodium falciparum NF54 . These organisms are responsible for major health issues in many parts of the world.
Mode of Action
It is known that the compound interacts with its targets, leading to changes that inhibit the growth and proliferation of the organisms . The influence of structural modifications on these activities is also a subject of ongoing research .
Biochemical Pathways
The biochemical pathways affected by 2-Aminoperimidine hydrochloride are related to the life cycles of the target organisms. By interacting with these organisms, the compound disrupts essential biological processes, leading to their eventual death . The exact pathways and their downstream effects are still under investigation.
Pharmacokinetics
Computational studies suggest that the compound has acceptable pharmacokinetic and drug-like properties . The impact of these properties on the compound’s bioavailability is a crucial aspect of its effectiveness as a therapeutic agent.
Result of Action
The result of the action of 2-Aminoperimidine hydrochloride is the inhibition of the growth and proliferation of the target organisms. This leads to a decrease in the severity of the diseases caused by these organisms. Some of the compounds exhibited quite good antitrypanosomal activity, and others showed excellent antiplasmodial activity .
Advantages and Limitations for Lab Experiments
1H-Perimidin-2-amine, monohydrochloride has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and purify. In addition, it has been used in a variety of laboratory experiments, such as enzyme assays, protein-ligand interactions, and biological assays. One of the main limitations is that it is a relatively small molecule, so it may not be suitable for some experiments.
Future Directions
1H-Perimidin-2-amine, monohydrochloride has a variety of potential future directions. It could be used to study the effects of novel compounds on biological systems. In addition, it could be used to study the effects of small molecules on enzyme activity and protein-ligand interactions. Furthermore, it could be used to study the effects of neurotransmitters, such as serotonin and dopamine, on behavior. Finally, it could be used to study the effects of environmental toxins on biological systems.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-Aminoperimidine hydrochloride has been found to interact with the Na(+)/H(+) antiporter nhaA in Escherichia coli K-12, with an IC50 value of 1.7 µM This suggests that it may play a role in regulating ion transport across the cell membrane
Molecular Mechanism
The molecular mechanism of action of 2-Aminoperimidine hydrochloride is not well-understood. It is known to bind to the Na(+)/H(+) antiporter nhaA in E. coli , but the details of this interaction, including any potential enzyme inhibition or activation and changes in gene expression, are not clear.
properties
IUPAC Name |
1H-perimidin-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3.ClH/c12-11-13-8-5-1-3-7-4-2-6-9(14-11)10(7)8;/h1-6H,(H3,12,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOJMCCLOONRGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)NC(=NC3=CC=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5072066 |
Source
|
| Record name | 1H-Perimidin-2-amine, monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5072066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70456-77-8 |
Source
|
| Record name | 1H-Perimidin-2-amine, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70456-77-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Perimidin-2-amine, hydrochloride (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070456778 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Perimidin-2-amine, hydrochloride (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1H-Perimidin-2-amine, monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5072066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-perimidin-2-amine monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.806 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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